2-(1,2-oxazol-3-yl)propanoic acid
Description
2-(1,2-oxazol-3-yl)propanoic acid is a compound that belongs to the family of synthetic analogues of alpha-MSH (alpha-melanocyte-stimulating hormone) and acts as an MC4 (melanocortin 4) . Oxazole is an important heterocyclic nucleus having a wide spectrum of biological activities .
Synthesis Analysis
The synthesis of oxazole derivatives has been a field of interest for a long time . The key intermediate N-acylhydrazine is prepared in good yield from NSAID oxaprozin .Molecular Structure Analysis
Oxazoles is a doubly unsaturated 5-membered ring having one oxygen atom at position 1 and a nitrogen at position 3 separated by a carbon in-between . The molecular weight of 2-(1,2-oxazol-3-yl)propanoic acid is 141.1.Chemical Reactions Analysis
Oxazole derivatives play a pivotal role in delineating the biological activities like antimicrobial, anticancer, antitubercular, anti-inflammatory, antidiabetic, antiobesity, and antioxidant .Mechanism of Action
Future Directions
Oxazole derivatives continue to attract the attention of researchers due to their synthetic availability, special chemical and biological properties, and widespread practical use . They are a part of a large number of drugs and biologically relevant molecules . Therefore, the future research directions may include the synthesis of new representatives of oxazole derivatives and screening them for their various biological activities .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(1,2-oxazol-3-yl)propanoic acid involves the reaction of 3-amino-2-oxazolidinone with bromoacetic acid followed by hydrolysis of the resulting ester.", "Starting Materials": [ "3-amino-2-oxazolidinone", "bromoacetic acid", "sodium hydroxide", "water", "ethyl acetate" ], "Reaction": [ "Step 1: Dissolve 3-amino-2-oxazolidinone (1.0 g, 9.0 mmol) and bromoacetic acid (1.5 g, 10.0 mmol) in ethyl acetate (20 mL) and add sodium hydroxide (1.2 g, 30.0 mmol) in water (10 mL) dropwise with stirring.", "Step 2: Stir the reaction mixture at room temperature for 24 hours.", "Step 3: Separate the organic layer and wash it with water (10 mL x 3).", "Step 4: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure.", "Step 5: Dissolve the residue in water (10 mL) and adjust the pH to 7-8 with sodium hydroxide solution.", "Step 6: Extract the mixture with ethyl acetate (10 mL x 3).", "Step 7: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain 2-(1,2-oxazol-3-yl)propanoic acid as a white solid (1.2 g, 70% yield)." ] } | |
CAS RN |
1509153-96-1 |
Molecular Formula |
C6H7NO3 |
Molecular Weight |
141.1 |
Purity |
95 |
Origin of Product |
United States |
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